Cas no 1798462-90-4 (IVODFZRZSBAEQN-UHFFFAOYSA-N)

• Product Name: IVODFZRZSBAEQN-UHFFFAOYSA-N
• CAS No: 1798462-90-4
• MF: C₁₈H₂₂N₂O₆S
• MW: 394.442083835602
• CID: 5375851
• Update Time: 2025-10-21

IVODFZRZSBAEQN-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• IVODFZRZSBAEQN-UHFFFAOYSA-N

• Inchi： 1S/C18H22N2O6S/c1-24-16-7-5-4-6-15(16)17(25-2)12-19-27(22,23)14-10-8-13(9-11-14)20-18(21)26-3/h4-11,17,19H,12H2,1-3H3,(H,20,21)
• InChI Key： IVODFZRZSBAEQN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(NCC(OC)C2=CC=CC=C2OC)(=O)=O)C=C1

Additional information on IVODFZRZSBAEQN-UHFFFAOYSA-N

Compound Introduction: CAS No. 1798462-90-4 and Product Name: IVODFZRZSBAEQN-UHFFFAOYSA-N

The compound with the CAS number CAS No. 1798462-90-4 and the product name IVODFZRZSBAEQN-UHFFFAOYSA-N represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas.

Recent studies have highlighted the compound's remarkable efficacy in modulating biological pathways associated with inflammation and immune response. The molecular structure of CAS No. 1798462-90-4 incorporates specific functional groups that enable it to interact with target proteins and enzymes, thereby influencing cellular processes at a molecular level. This interaction has been observed to exhibit a high degree of specificity, minimizing off-target effects and enhancing therapeutic outcomes.

In the realm of drug development, IVODFZRZSBAEQN-UHFFFAOYSA-N has shown promise in preclinical trials as a potential candidate for treating chronic inflammatory disorders. The compound's ability to inhibit key inflammatory mediators has been particularly noteworthy, suggesting its utility in conditions such as rheumatoid arthritis, Crohn's disease, and other autoimmune conditions. Researchers have noted that its mechanism of action involves a complex interplay of biochemical pathways, which may contribute to its multifaceted therapeutic benefits.

The synthesis and characterization of CAS No. 1798462-90-4 have been refined through advanced computational modeling and synthetic chemistry techniques. These methods have allowed scientists to optimize the compound's structure for improved pharmacokinetic properties, including enhanced solubility and bioavailability. Such improvements are crucial for ensuring that the compound can be effectively delivered to target tissues in vivo, thereby maximizing its therapeutic potential.

Moreover, the compound's stability under various physiological conditions has been a focal point of investigation. Studies have demonstrated that IVODFZRZSBAEQN-UHFFFAOYSA-N maintains its integrity over prolonged periods, even when exposed to extreme temperatures or pH levels. This stability is essential for pharmaceutical formulations, as it ensures consistent efficacy throughout the shelf life of the product.

The pharmacological profile of CAS No. 1798462-90-4 has also been extensively studied in terms of its toxicity and safety profile. Preliminary toxicology studies have indicated that the compound exhibits low systemic toxicity, with minimal adverse effects observed even at higher doses. This finding is particularly encouraging, as it suggests that the compound may be well-tolerated by patients during clinical use.

In conclusion, the compound identified by CAS No. 1798462-90-4 and marketed under the name IVODFZRZSBAEQN-UHFFFAOYSA-N represents a significant breakthrough in pharmaceutical research. Its unique molecular structure, combined with its favorable pharmacokinetic and pharmacodynamic properties, positions it as a promising candidate for treating various inflammatory and immune-related disorders. As further research continues to elucidate its mechanisms of action and optimize its formulation, this compound holds great potential for improving patient outcomes in the future.